N-(2,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C19H16Cl2N2O4S/c1-23(12-15-3-2-10-27-15)28(25,26)16-7-4-13(5-8-16)19(24)22-18-11-14(20)6-9-17(18)21/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: AKJCBSLHARZQCH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O4S
• Molecular Weight: 439.3 g/mol

Description

N-(2,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide, commonly known as DCFMSA, is a synthetic compound that has been extensively studied for its potential pharmacological properties. DCFMSA belongs to the sulfonamide class of compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

Antipathogenic Activity

Compounds related to N-(2,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide, particularly those with a similar furan structure and chlorophenyl groups, have been investigated for their antipathogenic properties. Research demonstrates the potential of these derivatives in developing novel anti-microbial agents, especially with antibiofilm properties against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).

Photochemical Synthesis

Studies on compounds structurally related to N-(2,5-dichlorophenyl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide have explored photochemical synthesis methods. One such research focuses on synthesizing 2-substituted benzo[b]furans using a one-step metal-free photochemical reaction, emphasizing environmentally friendly and cost-effective procedures (Protti, Fagnoni, & Albini, 2012).

DNA Binding Affinity

Compounds like 2,5-Bis(4-guanylphenyl)furan, which share structural features with the target compound, have been studied for their DNA binding affinity. These studies reveal the ability of such compounds to bind tightly to DNA sequences, with potential implications in medicinal chemistry and pharmacology (Laughton, Tanious, Nunn, Boykin, Wilson, & Neidle, 1995).

Antitubercular Activity

Related research has been conducted on compounds with similar structures, assessing their potential as anti-tubercular agents. This includes the synthesis and evaluation of derivatives for activity against Mycobacterium tuberculosis, the causative agent of tuberculosis (Dighe, Mahajan, Maste, & Bhat, 2012).

Anticancer Evaluation

Research on structurally related compounds has also delved into their potential as anticancer agents. For instance, studies on derivatives of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have shown promising results against various cancer cell lines (Ravinaik et al., 2021).

Crystallography and Sensing Applications

N-(Cyano(naphthalen-1-yl)methyl)benzamide derivatives, sharing a common structural motif with the target compound, have been synthesized and analyzed for their crystal structures and sensing capabilities, particularly for fluoride anions (Younes et al., 2020).